Cas no 154590-42-8 (4-[4-[5-(Aminomethyl)-2-oxo-3-oxazolidinyl]-2-fluorophenyl]-1-piperazinecarboxylic acid tert-butyl ester)

• Product Name: 4-[4-[5-(Aminomethyl)-2-oxo-3-oxazolidinyl]-2-fluorophenyl]-1-piperazinecarboxylic acid tert-butyl ester
• CAS No: 154590-42-8
• Molecular Formula: C₁₉H₂₇N₄O₄F
• Molecular Weight: 394.44048
• CID: 65376
• PubChem ID: 21462610

4-[4-[5-(Aminomethyl)-2-oxo-3-oxazolidinyl]-2-fluorophenyl]-1-piperazinecarboxylic acid tert-butyl ester Properties

Names and Identifiers

• 4-[4-[5-(Aminomethyl)-2-oxo-3-oxazolidinyl]-2-fluorophenyl]-1-piperazinecarboxylic acid tert-butyl ester
• 3-(3-fluoro-4-(4-tert-butoxycarbonylpiperazin-1-yl)phenyl)-5-aminomethyl-2-oxazolidinone
• tert-butyl 4-[4-[5-(aminomethyl)-2-oxo-1,3-oxazolidin-3-yl]-2-fluorophenyl]piperazine-1-carboxylate
• 4-[4-[5-(Aminomethyl)-2-oxo-3-oxazolidinyl]-2-fluorophenyl]-1-piperazinecarboxylic acid tert-butyl e
• SCHEMBL3396418
• PCEMTBKNDSHYGA-UHFFFAOYSA-N
• 154590-42-8

• InChIKey： PCEMTBKNDSHYGA-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H27FN4O4/c1-19(2,3)28-17(25)23-8-6-22(7-9-23)16-5-4-13(10-15(16)20)24-12-14(11-21)27-18(24)26/h4-5,10,14H,6-9,11-12,21H2,1-3H3
• SMILES： C(OC(N1CCN(C2C=CC(N3CC(CN)OC3=O)=CC=2F)CC1)=O)(C)(C)C

Computed Properties

• Exact Mass: 394.20200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 5
• Monoisotopic Mass: 394.20163352g/mol
• Heavy Atom Count: 28
• Complexity: 577
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• LogP: 2.93490
• PSA: 88.34000
• Boiling Point: 542.6 °C at 760 mmHg
• Flash Point: 281.9 °C
• Density: 1.268